Cas no 315238-23-4 ((2Z)-5-ethyl-3-(4-methylbenzenesulfonyl)-2-(phenylimino)-1,3-thiazolidin-4-one)

• Product Name: (2Z)-5-ethyl-3-(4-methylbenzenesulfonyl)-2-(phenylimino)-1,3-thiazolidin-4-one
• CAS No: 315238-23-4
• MF: C₁₈H₁₈N₂O₃S₂
• MW: 374.477121829987
• CID: 6037340
• PubChem ID: 4548623
• Update Time: 2025-05-20

(2Z)-5-ethyl-3-(4-methylbenzenesulfonyl)-2-(phenylimino)-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-5-ethyl-3-(4-methylbenzenesulfonyl)-2-(phenylimino)-1,3-thiazolidin-4-one
• (Z)-5-ethyl-2-(phenylimino)-3-tosylthiazolidin-4-one
• 4-Thiazolidinone, 5-ethyl-3-[(4-methylphenyl)sulfonyl]-2-(phenylimino)-
• ChemDiv1_007657
• 315238-23-4
• EU-0041798
• F1197-1033
• Z57036265
• 5-ETHYL-3-((4-METHYLPHENYL)SULFONYL)-2-(PHENYLIMINO)-1,3-THIAZOLIDIN-4-ONE
• HMS608M01
• 5-ethyl-3-(4-methylphenyl)sulfonyl-2-phenylimino-1,3-thiazolidin-4-one
• AKOS016294753
• AKOS034471192
• AKOS001082837
• AKOS002380533
• SR-01000464759
• SR-01000464759-1

• Inchi： 1S/C18H18N2O3S2/c1-3-16-17(21)20(18(24-16)19-14-7-5-4-6-8-14)25(22,23)15-11-9-13(2)10-12-15/h4-12,16H,3H2,1-2H3
• InChI Key： CTTKTCKPTWQXNK-UHFFFAOYSA-N
• SMILES： S1C(CC)C(=O)N(S(C2=CC=C(C)C=C2)(=O)=O)C1=NC1=CC=CC=C1

Computed Properties

• Exact Mass: 374.07588479g/mol
• Monoisotopic Mass: 374.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 522.1±43.0 °C(Predicted)
• pka: -12.14±0.40(Predicted)

Additional information on (2Z)-5-ethyl-3-(4-methylbenzenesulfonyl)-2-(phenylimino)-1,3-thiazolidin-4-one

Compound CAS No. 315238-23-4: (2Z)-5-Ethyl-3-(4-Methylbenzenesulfonyl)-2-(Phenylimino)-1,3-Thiazolidin-4-One

The compound with CAS number 315238-23-4, named (2Z)-5-Ethyl-3-(4-Methylbenzenesulfonyl)-2-(Phenylimino)-1,3-Thiazolidin-4-One, is a complex organic molecule belonging to the class of thiazolidinones. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure incorporates a thiazolidinone ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This core structure is further substituted with an ethyl group, a 4-methylbenzenesulfonyl group, and a phenylimino group, making it a versatile platform for chemical modification and functionalization.

Recent studies have highlighted the importance of thiazolidinone derivatives in drug discovery. The thiazolidinone ring system is known for its ability to form hydrogen bonds and participate in π-interactions, which are critical for molecular recognition and binding in biological systems. The presence of the phenylimino group in this compound adds another layer of functionality by introducing conjugation and potential sites for further chemical reactions. This makes the compound a promising candidate for exploring new drug delivery systems or as a building block for more complex molecules.

The 4-methylbenzenesulfonyl group attached to the thiazolidinone core serves as an electron-withdrawing substituent, which can influence the electronic properties of the molecule. This substitution pattern can enhance the stability of intermediates during synthetic processes or modulate the reactivity of the compound in biological environments. Researchers have recently explored similar sulfonylated thiazolidinones as inhibitors of enzymes such as proteases and kinases, suggesting that this compound could also exhibit enzyme-inhibitory activity under specific conditions.

From a synthetic standpoint, the preparation of (2Z)-5-Ethyl-3-(4-Methylbenzenesulfonyl)-2-(Phenylimino)-1,3-Thiazolidin-4-One involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The formation of the thiazolidinone ring typically begins with the condensation of an amino sulfonic acid derivative with an aldehyde or ketone under appropriate conditions. Subsequent functionalization steps introduce the ethyl and phenylimino groups, ensuring that the final product retains its desired stereochemical configuration at the Z-position.

One area where this compound has shown particular promise is in its potential application as an anti-inflammatory agent. Recent in vitro studies have demonstrated that thiazolidinone derivatives can modulate inflammatory pathways by inhibiting key enzymes involved in the production of pro-inflammatory cytokines. The phenylimino group's ability to act as a hydrogen bond donor or acceptor may play a crucial role in these interactions, making this compound a valuable tool for exploring novel anti-inflammatory therapies.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The thiazolidinone core's ability to form stable metal complexes has led researchers to explore its use as a ligand in catalysis or as a component in coordination polymers. The 4-methylbenzenesulfonyl group's electron-withdrawing nature could enhance the stability of these complexes under harsh reaction conditions, opening up new possibilities for industrial applications.

Despite its potential benefits, understanding the toxicity profile of (2Z)-5-Ethyl-3-(4-Methylbenzenesulfonyl)-2-(Phenylimino)-1,3-Thiazolidin-4-One remains crucial before it can be widely adopted in therapeutic or industrial settings. Preliminary toxicity studies have indicated that while the compound exhibits low acute toxicity, chronic exposure effects need to be thoroughly evaluated. Ongoing research is focusing on optimizing synthetic methods to reduce impurities and improve purity levels, ensuring that future applications meet stringent regulatory standards.

In conclusion, (2Z)-5-Ethyl-3-(4-Methylbenzenesulfonyl)-2-(Phenylimino)-1,3-Thiazolidin-4-One represents a fascinating example of how structural complexity can lead to diverse functional properties. With advancements in synthetic chemistry and increasing insights into its biological activities, this compound holds immense potential across multiple disciplines. As research continues to unravel its full capabilities, it is poised to make significant contributions to both medical and materials-related fields.